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Compound of Interest

Compound Name: T-1095

Cat. No.: B1682860

Technical Support Center: Stability of T-1095 in
DMSO

This guide provides frequently asked questions and troubleshooting advice regarding the
stability of the compound T-1095 when stored in Dimethyl Sulfoxide (DMSO). While specific
stability data for T-1095 is not publicly available, this document outlines best practices and
standardized protocols for researchers to assess its stability under various storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for a new compound like T-1095 in DMSO?

Al: For a compound with unknown stability, it is recommended to prepare a high-concentration
stock solution (e.g., 10 mM) in anhydrous DMSO.[1] Aliquots of this stock solution should be
stored under different temperature conditions to determine the optimal long-term storage
strategy. Commonly evaluated temperatures are room temperature, 4°C, and -20°C.[1] To
minimize degradation, it is crucial to protect the samples from light and moisture.[2]

Q2: How stable are compounds, in general, when stored in DMSO at different temperatures?

A2: The stability of compounds in DMSO can vary significantly depending on the compound's
intrinsic properties, the presence of water, and storage conditions.[3][4] However, general
studies on large compound libraries provide some guidance.
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Summary of General Compound Stability in DMSO

Storage Temperature Duration Observation

92% of compounds

Room Temperature 3 Months .

remained stable.[5]

83% of compounds remained
Room Temperature 6 Months

stable.[5]

52% of compounds remained
Room Temperature 1 Year

stable.[5]

In a DMSO/water (90/10)
4°C 2 Years mixture, 85% of compounds

were found to be stable.[6]

| -20°C | 20 Years | Over 85% of compounds in a screening collection were still suitable for use.

[311
Q3: What factors can negatively impact the stability of T-1095 in DMSQO?
A3: Several factors can contribute to the degradation of a compound in DMSO:

o Water Content: DMSO is very hygroscopic. The presence of water can lead to hydrolysis of
susceptible compounds.[4][7]

o Freeze-Thaw Cycles: Repeated freezing and thawing can introduce moisture and may affect
compound stability, although some studies have shown no significant loss for many
compounds after multiple cycles.[4][7]

» Light Exposure: Photolabile compounds can degrade when exposed to light. Storing
samples in amber vials is recommended.[1]

e Oxygen: The presence of oxygen can lead to oxidation of sensitive functional groups.[4][7]

e pH: DMSO is stable under neutral and alkaline conditions up to its boiling point, and also
stable in acidic conditions up to 100°C.[8] However, the stability of the dissolved compound
may be pH-sensitive.
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Troubleshooting Guide

Issue: | am seeing unexpected or inconsistent results in my experiments with T-1095.

This could be an indication of compound degradation. Follow these troubleshooting steps to
assess the stability of your T-1095 stock solution.

Workflow for Assessing T-1095 Stability
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stability of T-1095 in DMSO at different storage
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682860#stability-of-t-1095-in-dmso-at-different-
storage-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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